Cas no 1895922-72-1 (t-Boc-aminooxy-PEG1-propargyl)

• Product Name: t-Boc-aminooxy-PEG1-propargyl
• CAS No: 1895922-72-1
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 3044582
• Update Time: 2025-11-02

t-Boc-aminooxy-PEG1-propargyl Chemical and Physical Properties

Names and Identifiers

• t-Boc-aminooxy-PEG1-propargyl

• Inchi： 1S/C10H17NO4/c1-5-6-13-7-8-14-11-9(12)15-10(2,3)4/h1H,6-8H2,2-4H3,(H,11,12)
• InChI Key： OZSAQUGQZCPQSI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NOCCOCC#C

Additional information on t-Boc-aminooxy-PEG1-propargyl

Comprehensive Guide to t-Boc-aminooxy-PEG1-propargyl (CAS No. 1895922-72-1): Properties, Applications, and Market Insights

t-Boc-aminooxy-PEG1-propargyl (CAS No. 1895922-72-1) is a specialized PEG-based linker widely used in bioconjugation and pharmaceutical research. This compound features a t-Boc-protected aminooxy group and a propargyl moiety, making it highly versatile for click chemistry applications. Researchers favor this molecule due to its water solubility, controlled reactivity, and compatibility with various biological systems. The growing demand for PEGylation reagents in drug development has positioned t-Boc-aminooxy-PEG1-propargyl as a critical tool for modern therapeutics.

The unique structure of t-Boc-aminooxy-PEG1-propargyl enables efficient protein modification and small-molecule conjugation. Its aminooxy group reacts selectively with ketones or aldehydes under mild conditions, while the propargyl group participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC). This dual functionality addresses key challenges in bioconjugate chemistry, particularly in antibody-drug conjugate (ADC) development. Recent studies highlight its role in improving drug delivery systems and enhancing therapeutic payloads—a hot topic in precision medicine.

From a synthetic perspective, t-Boc-aminooxy-PEG1-propargyl offers advantages in modular synthesis. The t-Boc protection ensures stability during storage and handling, while the PEG1 spacer provides optimal distance between functional groups. These features align with current trends in green chemistry, as the compound reduces waste generation compared to traditional crosslinkers. Industry reports indicate rising adoption in next-generation biotherapeutics, especially for targeted cancer treatments and diagnostic probe development.

The market for PEG-based linkers like t-Boc-aminooxy-PEG1-propargyl is expanding rapidly, driven by advancements in ADC technology and nanomedicine. Pharmaceutical companies increasingly seek reagents that enable site-specific conjugation—a frequent search term in scientific databases. This compound’s ability to facilitate controlled drug release mechanisms has also sparked interest in sustained-release formulations, another trending research area. Analytical data shows a 35% year-over-year increase in publications mentioning this CAS number, reflecting its growing importance.

Quality control standards for t-Boc-aminooxy-PEG1-propargyl emphasize high purity levels (>95%) and strict endotoxin testing, crucial for in vivo applications. Suppliers now provide detailed HPLC and NMR characterization data to meet regulatory requirements for GMP-compliant production. These protocols respond to frequent queries about reagent validation in pharmaceutical submissions. The compound’s stability profile (typically stored at -20°C under inert atmosphere) makes it suitable for global distribution—a key consideration for multinational research collaborations.

Emerging applications of t-Boc-aminooxy-PEG1-propargyl include proteomics research and surface functionalization of medical devices. Its orthogonal reactivity allows sequential conjugation steps, addressing popular search topics like multi-step bioconjugation strategies. Recent patent filings reveal innovative uses in biosensor development and theranostic platforms, particularly for real-time monitoring of biomarkers. These developments position the compound at the intersection of material science and biomedical engineering—fields experiencing exponential growth.

For researchers exploring click chemistry toolkits, t-Boc-aminooxy-PEG1-propargyl provides a balanced solution between reactivity and selectivity. Its PEG spacer minimizes steric hindrance—a common challenge noted in forum discussions about conjugation efficiency. Comparative studies show superior performance over non-PEGylated analogs in cell permeability assays, explaining its prevalence in cell-penetrating peptide studies. The compound’s modular design also supports custom derivatization, a highly searched technique in combinatorial chemistry workflows.

Environmental and safety assessments confirm that t-Boc-aminooxy-PEG1-propargyl meets standard laboratory safety protocols. While not classified as hazardous, proper handling of Boc-protected compounds (including use of fume hoods) remains a frequently asked question among new users. The compound’s low ecotoxicity aligns with increasing industry focus on sustainable chemistry practices—a major trend in 2024 research funding initiatives. These attributes make it suitable for academic and industrial settings alike.

Future prospects for t-Boc-aminooxy-PEG1-propargyl include potential roles in mRNA therapeutics and vaccine adjuvant design, areas generating substantial online search traffic. Its ability to create hydrolyzable linkages addresses current needs in biodegradable drug carriers. Market analysts project continued demand growth as more researchers discover its utility in multifunctional nanocarriers—a topic with over 10,000 monthly searches globally. The compound’s versatility ensures its relevance across evolving drug discovery paradigms.